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Compound of Interest

Compound Name:
5-Bromo-3-nitrobenzene-1,2-

diamine

Cat. No.: B1520160 Get Quote

An In-depth Technical Guide to the Safe Handling of 5-Bromo-3-nitrobenzene-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-3-nitrobenzene-1,2-diamine (CAS No. 84752-20-5) is a substituted aromatic amine

that serves as a valuable building block in organic synthesis.[1][2] Its utility in the development

of pharmaceuticals, dyes, and fluorescent probes stems from its distinct functional groups: a

bromine atom, a nitro group, and two adjacent amino groups on a benzene ring.[2] These

features provide multiple reactive sites for complex molecular construction.

However, the very characteristics that make this compound synthetically useful also

necessitate a rigorous and informed approach to its handling and safety. Aromatic nitro and

amino compounds, as a class, are known for their potential toxicity, and the presence of a

halogen adds another layer of consideration for safe disposal. This guide provides a

comprehensive framework for the safe handling, storage, and disposal of 5-Bromo-3-
nitrobenzene-1,2-diamine, grounded in established safety protocols for related chemical

structures. Due to a lack of exhaustive toxicological data for this specific molecule, this guide

synthesizes information from supplier data sheets and safety profiles of structurally analogous

compounds to establish a conservative and robust safety protocol.
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Compound Identification and Physicochemical
Properties
A clear understanding of the compound's basic properties is the foundation of safe laboratory

practice.

Property Value Source

CAS Number 84752-20-5 [3][4]

Molecular Formula C₆H₆BrN₃O₂ [3]

Molecular Weight 232.04 g/mol [3]

Appearance
Red solid (reported for a

synthesized sample)
[4]

Purity ≥97% (Typical) [3]

Storage Conditions

4°C, protect from light. Store in

a dry, cool, and well-ventilated

place.

[3][5]

Hazard Assessment and Toxicology
While a comprehensive Safety Data Sheet (SDS) with complete GHS classifications for 5-
Bromo-3-nitrobenzene-1,2-diamine is not consistently available, a hazard assessment can

be constructed based on the known risks of its constituent functional groups and data from

similar compounds like 5-Bromobenzene-1,3-diamine and other nitroanilines.

Key Hazard Considerations:

Aromatic Amines and Nitro Compounds: This class of chemicals is often associated with

toxicity. A primary concern is methemoglobinemia, where the iron in hemoglobin is oxidized,

reducing the blood's ability to carry oxygen.[6] Onset of symptoms can be delayed.

Halogenated Aromatics: These compounds require specific disposal methods to prevent the

formation of hazardous byproducts during incineration.[7] They are often persistent in the

environment.
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The following table summarizes the likely hazards, extrapolated from structurally similar

chemicals.

Hazard Category
Anticipated Classification
& Rationale

Source (Analog
Compounds)

Acute Toxicity (Oral)
Category 4: Harmful if

swallowed.
[8][9]

Acute Toxicity (Dermal)
Category 4: Harmful in contact

with skin.
[8][9]

Acute Toxicity (Inhalation)
Category 4: Harmful if inhaled.

(as dust)
[8][9]

Skin Corrosion/Irritation
Category 2: Causes skin

irritation.
[8][10]

Serious Eye Damage/Irritation
Category 2/2A: Causes serious

eye irritation.
[8][10]

Specific Target Organ Toxicity

(Single Exposure)

Category 3: May cause

respiratory irritation.
[8][9][11]

Carcinogenicity/Mutagenicity

No data available. It is prudent

to handle the compound as a

potential carcinogen/mutagen

until data proves otherwise.

To the best of current knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated. Therefore, a cautious approach is mandatory.

Engineering Controls & Personal Protective
Equipment (PPE)
A multi-layered approach to protection is essential, starting with engineering controls and

supplemented by robust PPE.

Engineering Controls
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All manipulations of 5-Bromo-3-nitrobenzene-1,2-diamine, including weighing, transferring,

and preparing solutions, must be conducted in a properly functioning chemical fume hood to

minimize inhalation exposure.[7] An eyewash station and safety shower must be readily

accessible.[8]

Personal Protective Equipment (PPE)
Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Gloves must be

inspected before use and removed carefully to avoid skin contamination.[11]

Eye and Face Protection: Use chemical safety goggles as described by OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[8]

Skin and Body Protection: A lab coat is mandatory. Wear appropriate protective clothing to

prevent skin exposure.[8][11]

Respiratory Protection: If dusts are generated outside of a fume hood (a practice that should

be avoided), a NIOSH/MSHA or European Standard EN 149 approved respirator is required.

[8]

Standard Operating Procedures for Safe Handling
Adherence to a strict, step-by-step protocol minimizes risk during routine laboratory use.

General Handling Workflow

Preparation Handling Post-Handling

Verify Fume Hood
Functionality

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh Compound in Hood
on a Disposable Liner

Carefully Transfer to
Reaction Vessel

Decontaminate Glassware
and Surfaces

Segregate & Label
Halogenated Waste

Remove PPE and
Wash Hands Thoroughly

Fig 1: General workflow for handling the solid compound.

Click to download full resolution via product page

Caption: Fig 1: General workflow for handling the solid compound.
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Protocol:

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood.[5] Don all required PPE.

Handling: Avoid contact with skin and eyes and prevent the formation of dust and aerosols.

[5] Use non-sparking tools.[5]

Hygiene: Wash hands thoroughly after handling.[8] Do not eat, drink, or smoke in the work

area.[8][12]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place, protected

from light.[3][5]

Emergency Procedures: Spills and Exposure
Accidental Release Measures
In the event of a spill, immediate and correct action is critical.

Caption: Fig 2: Decision workflow for spill response.

Spill Cleanup Protocol:

Evacuate: Evacuate non-essential personnel from the danger area.[7]

Ventilate: Ensure adequate ventilation.

Contain: Do not let the product enter drains. Cover drains and collect spills using an inert,

dry absorbent material (e.g., sand or vermiculite).[7] Avoid generating dust.

Collect: Carefully sweep or scoop the material into a suitable, closed, and labeled container

for disposal.[7]

Decontaminate: Clean the affected area thoroughly.

First Aid Measures
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If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[8]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

plenty of water or shower. Consult a physician if irritation occurs.[8]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Get medical advice/attention.[8]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Call a POISON CENTER or doctor if you feel unwell.[8]

Disposal Considerations
Proper disposal is a critical final step in the chemical lifecycle, essential for environmental

protection and regulatory compliance.

Waste Classification: This material must be treated as hazardous chemical waste.

Segregation: Collect waste containing 5-Bromo-3-nitrobenzene-1,2-diamine in a

designated, leak-proof, and clearly labeled container for halogenated organic waste.[7][13]

Do not mix with other waste streams, especially non-halogenated waste, acids, or bases.[7]

Container Management: Leave chemicals in their original containers if possible or use a

designated waste container. Do not fill containers beyond 90% capacity.[7] Store sealed

waste containers in a designated satellite accumulation area, preferably with secondary

containment.[7]

Final Disposal: The recommended method for final disposal is high-temperature incineration

in a chemical incinerator equipped with an afterburner and scrubber, managed by a licensed

professional waste disposal service.[7] Under no circumstances should this chemical be

disposed of down the drain or released into the environment.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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